Cas no 1797076-35-7 (methyl 4-{[2-(2-chloro-6-fluorophenyl)acetamido]methyl}piperidine-1-carboxylate)

• Product Name: methyl 4-{[2-(2-chloro-6-fluorophenyl)acetamido]methyl}piperidine-1-carboxylate
• CAS No: 1797076-35-7
• MF: C₁₆H₂₀ClFN₂O₃
• MW: 342.793006896973
• CID: 5790764
• PubChem ID: 71806801
• Update Time: 2025-10-30

methyl 4-{[2-(2-chloro-6-fluorophenyl)acetamido]methyl}piperidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• F6436-2548
• 1797076-35-7
• methyl 4-[[[2-(2-chloro-6-fluorophenyl)acetyl]amino]methyl]piperidine-1-carboxylate
• AKOS024559830
• methyl 4-((2-(2-chloro-6-fluorophenyl)acetamido)methyl)piperidine-1-carboxylate
• METHYL 4-{[2-(2-CHLORO-6-FLUOROPHENYL)ACETAMIDO]METHYL}PIPERIDINE-1-CARBOXYLATE
• methyl 4-{[2-(2-chloro-6-fluorophenyl)acetamido]methyl}piperidine-1-carboxylate

• Inchi： 1S/C16H20ClFN2O3/c1-23-16(22)20-7-5-11(6-8-20)10-19-15(21)9-12-13(17)3-2-4-14(12)18/h2-4,11H,5-10H2,1H3,(H,19,21)
• InChI Key： IXQLICRXIIRKGB-UHFFFAOYSA-N
• SMILES： ClC1C=CC=C(C=1CC(NCC1CCN(C(=O)OC)CC1)=O)F

Computed Properties

• Exact Mass: 342.1146484g/mol
• Monoisotopic Mass: 342.1146484g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 23
• Rotatable Bond Count: 5
• Complexity: 416
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 58.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylacetamides

Additional information on methyl 4-{[2-(2-chloro-6-fluorophenyl)acetamido]methyl}piperidine-1-carboxylate

Methyl 4-{[2-(2-chloro-6-fluorophenyl)acetamido]methyl}piperidine-1-carboxylate (CAS No. 1797076-35-7): A Comprehensive Overview

Methyl 4-{[2-(2-chloro-6-fluorophenyl)acetamido]methyl}piperidine-1-carboxylate, identified by its CAS number 1797076-35-7, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical research. This compound belongs to a class of molecules that exhibit promising biological activities, making it a subject of extensive study in drug discovery and development.

The molecular structure of Methyl 4-{[2-(2-chloro-6-fluorophenyl)acetamido]methyl}piperidine-1-carboxylate is characterized by its piperidine core, which is a common motif in many bioactive molecules. The presence of an acetamido group and a fluorinated phenyl ring further enhances its potential pharmacological properties. These structural features contribute to its ability to interact with biological targets, making it a valuable candidate for further investigation.

In recent years, there has been a growing interest in the development of novel therapeutic agents that can modulate various biological pathways. The compound Methyl 4-{[2-(2-chloro-6-fluorophenyl)acetamido]methyl}piperidine-1-carboxylate has been studied for its potential role in addressing several health conditions. Its unique chemical composition suggests that it may have applications in the treatment of neurological disorders, inflammation, and other diseases where targeted molecular intervention is required.

One of the key aspects that make this compound noteworthy is its interaction with specific enzymes and receptors. The fluorine atom in the phenyl ring enhances the compound's metabolic stability and binding affinity, which are crucial factors in drug design. Additionally, the piperidine ring contributes to its solubility and bioavailability, making it more suitable for therapeutic use.

Recent studies have demonstrated that derivatives of piperidine-based compounds exhibit significant pharmacological effects. For instance, modifications in the substituents around the piperidine ring can lead to enhanced binding to therapeutic targets. This has prompted researchers to explore the potential of Methyl 4-{[2-(2-chloro-6-fluorophenyl)acetamido]methyl}piperidine-1-carboxylate as a lead compound for further development.

The synthesis of this compound involves multi-step organic reactions, requiring precise control over reaction conditions to ensure high yield and purity. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions, have been employed to construct the complex molecular framework efficiently. These synthetic strategies are critical in producing sufficient quantities for preclinical and clinical studies.

In preclinical research, Methyl 4-{[2-(2-chloro-6-fluorophenyl)acetamido]methyl}piperidine-1-carboxylate has shown promise in various in vitro and in vivo models. Its ability to modulate specific biological pathways has been observed in cell culture experiments, where it demonstrated potential effects on target proteins and enzymes. These findings have laid the groundwork for further exploration of its therapeutic applications.

The compound's mechanism of action is still under investigation, but preliminary data suggest that it may interfere with disease-causing pathways by binding to relevant targets. This could lead to novel treatment strategies for conditions that are currently difficult to manage effectively. The ongoing research aims to elucidate the detailed molecular interactions and pharmacokinetic properties of this molecule.

One of the challenges in drug development is ensuring that a compound is both effective and safe for human use. The safety profile of Methyl 4-{[2-(2-chloro-6-fluorophenyl)acetamido]methyl}piperidine-1-carboxylate is being evaluated through rigorous toxicological studies. These studies assess various parameters, including acute toxicity, chronic exposure effects, and potential side reactions. Understanding these aspects is crucial for determining its suitability for clinical translation.

The pharmaceutical industry continues to invest heavily in research aimed at discovering new therapeutic agents like Methyl 4-{[2-(2-chloro-6-fluorophenyl)acetamido]methyl}piperidine-1-carboxylate. Collaborative efforts between academic institutions and pharmaceutical companies are essential for advancing drug discovery programs efficiently. These partnerships facilitate the sharing of resources and expertise, accelerating the development process from bench to market.

The future prospects for this compound are promising, with ongoing research expected to yield valuable insights into its potential therapeutic applications. As our understanding of biological systems continues to evolve, new opportunities for utilizing molecules like Methyl 4-{[2-(2-chloro-6-fluorophenyl)acetamido]methyl}piperidine-1-carboxylate are likely to emerge. This underscores the importance of continued investment in pharmaceutical research and development.